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Compound of Interest

Compound Name: L-cystine hydrochloride

Cat. No.: B1357973

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-cysteine, a sulfur-containing non-essential amino acid, plays a crucial role in various
biological processes, including protein synthesis, detoxification, and metabolism. Its
hydrochloride salt, L-cysteine hydrochloride, is commonly used in research and pharmaceutical
applications due to its enhanced stability and solubility compared to L-cysteine free base.
However, preparing stable and accurate L-cysteine hydrochloride stock solutions presents
challenges, primarily due to its susceptibility to oxidation. In aqueous solutions, particularly at
neutral or alkaline pH, L-cysteine readily oxidizes to form L-cystine, which is significantly less
soluble and can precipitate out of solution, altering the effective concentration and potency.[1]

[21131[41[5]

These application notes provide detailed protocols and guidelines to ensure the successful
preparation of stable L-cysteine hydrochloride stock solutions by addressing the critical factors
of pH, oxygen exposure, and proper storage.

Physicochemical Properties and Solubility

Understanding the properties of L-cysteine hydrochloride is fundamental to its proper handling
and use in solution preparation.
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Property Data

Chemical Formula C3H7NO:2S - HCI - H20 (Monohydrate)
Molecular Weight 175.63 g/mol (Monohydrate)
Appearance White crystalline powder

pH of 1% Aqueous Solution 1.5 - 2.0[2][6]

Isoelectric Point (pl) 5.07 (for L-cysteine)

The solubility of L-cysteine hydrochloride is highly dependent on the solvent and the pH of the
solution. Acidic conditions significantly enhance both solubility and stability.

Solvent Solubility

Freely soluble; reported values include 100 g/L
Water at 25°C[7], ~650 g/L at 20°CJ[6], and 50 mg/mL.

[8]1°]

Highly soluble, especially at pH 1-2.5.[1][10]

Acidic Aqueous Solutions
More soluble at pH < 2 or pH > 8.[11]

Soluble; reported solubility around 10 mg/mL.
[10]

Ethanol

Ether, benzene, acetone, ethyl acetate, carbon
tetrachloride.[1][3][10]

Insoluble In

Key Considerations for Preparation

1. pH Control: The pH of the solution is the most critical factor. L-cysteine hydrochloride is most
stable in acidic solutions (pH 1-2.5).[1][2] In this pH range, the thiol (-SH) group is protonated,
which retards the rate of oxidation to the disulfide (-S-S-) form of L-cystine.[10]

2. Oxidation: Exposure to atmospheric oxygen, especially at neutral or alkaline pH, promotes
the dimerization of two L-cysteine molecules to form one L-cystine molecule.[1][2][5] This
reaction can be accelerated by the presence of metal ions, such as iron and copper.[2] For
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applications requiring the reduced form of cysteine, solutions should be prepared with
deoxygenated water and under an inert atmosphere (e.g., nitrogen or argon).[11]

3. Light and Temperature: The solid powder and its solutions should be protected from light to
prevent degradation.[1][6][12] While some protocols may use gentle heating to aid dissolution,
prolonged exposure to high temperatures should be avoided. Store the powder in a cool, dry
place.[6][13]

Visualizing Key Processes
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(1. Weigh L-Cysteine HCD

2. Dissolve in Solvent
(e.g., Sterile Water)

3. Adjust pH to 1.0-2.5
with HCI for a clear solution
(4. QS to Final Volume)

(5. Sterile Filter (0.22 um))

6. Store in Light-Protected
Container at 2-8°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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